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Compound of Interest

Compound Name: 2,2'-Bithiophene

Cat. No.: B032781 Get Quote

An In-depth Technical Guide to 2,2'-Bithiophene

Introduction
2,2'-Bithiophene is a heterocyclic organic compound consisting of two thiophene rings linked

at the 2-positions.[1] It serves as a fundamental building block in the synthesis of more

complex conjugated systems, which are of significant interest in materials science and

medicinal chemistry.[2][3] Its unique electronic and optical properties have led to its use in the

development of organic semiconductors, conductive polymers, and electroluminescent

materials.[4][5] Specifically, it is a key component in the active layers of organic field-effect

transistors (OFETs), organic light-emitting diodes (OLEDs), and organic photovoltaic (OPV)

devices.[3][5] In the realm of drug development, 2,2'-bithiophene derivatives have been

explored as potential therapeutic agents and biological markers.[2] For instance, certain

derivatives have been investigated as markers for cell lesions in Alzheimer's disease and as

potential β-amyloid probes.[2]

Properties of 2,2'-Bithiophene
The physical and chemical properties of 2,2'-Bithiophene are summarized in the tables below.

Table 1: General and Chemical Properties
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Property Value

CAS Number 492-97-7[6][7]

Molecular Formula C₈H₆S₂[6]

Molecular Weight 166.26 g/mol [6]

Appearance
Colorless crystals or white to light yellow crystal

powder[4][6]

InChI Key OHZAHWOAMVVGEL-UHFFFAOYSA-N[6][8]

Canonical SMILES c1cc(sc1)c2cccs2[6]

Table 2: Physical Properties

Property Value

Melting Point 31.1 - 33 °C[4][6][7]

Boiling Point 260 °C[6][7][8]

Density 1.244 - 1.44 g/cm³[4][6]

Flash Point 76.261 °C[4]

Water Solubility Insoluble[4][5][7]

Storage Temperature
Room temperature, in a dark place under an

inert atmosphere[4]

Sensitivity Light sensitive[4][5][7]

Table 3: Spectroscopic and Computed Properties
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Property Value

¹H NMR (CDCl₃)
See spectrum for detailed shifts and

couplings[9][10]

LogP 3.477[4][11]

Hydrogen Bond Donor Count 0[4]

Hydrogen Bond Acceptor Count 2[4]

Rotatable Bond Count 1[4]

Topological Polar Surface Area 56.48 Å²[4]

Synthesis and Experimental Protocols
2,2'-Bithiophene can be synthesized through various methods, including cross-coupling

reactions of 2-halothiophenes and oxidative coupling of alkylthiophenes.[4][6] Another efficient

approach is the Fiesselmann reaction, which involves thiophene ring closure.[12][13]

Experimental Protocol: Synthesis via Oxidative
Coupling
A direct and efficient route for synthesizing 2,2'-bithiophene derivatives involves the

nonmetallic oxidative coupling of alkylthiophenes.[4] This method utilizes a hypervalent

iodine(III) reagent, such as phenyliodine bis(trifluoroacetate) (PIFA), in the presence of a Lewis

acid like boron trifluoride diethyl etherate (BF₃·Et₂O).[4]

Materials:

2-Alkylthiophene

Phenyliodine bis(trifluoroacetate) (PIFA)

Boron trifluoride diethyl etherate (BF₃·Et₂O)

Anhydrous solvent (e.g., dichloromethane)
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Standard glassware for organic synthesis

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under

an inert atmosphere, dissolve the 2-alkylthiophene in the anhydrous solvent.

Cool the solution to the desired reaction temperature (e.g., 0 °C) using an ice bath.

Slowly add the PIFA reagent to the stirred solution.

Subsequently, add BF₃·Et₂O dropwise to the reaction mixture.

Allow the reaction to proceed at the specified temperature for a set period, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated

aqueous sodium bicarbonate solution).

Extract the product with an appropriate organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate).

Filter off the drying agent and concentrate the solvent in vacuo.

Purify the crude product by column chromatography on silica gel to obtain the desired 2,2'-
bithiophene derivative.
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Reactants

Reaction Conditions Product2-Halothiophene
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Coupling
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2,2'-Bithiophene
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Caption: A simplified diagram of 2,2'-Bithiophene synthesis via Kumada cross-coupling.

Reactions and Applications
2,2'-Bithiophene is a versatile intermediate in organic synthesis. The 5 and 5' positions are

particularly reactive and can be readily functionalized through reactions like bromination and

stannylation, paving the way for further cross-coupling reactions to build larger conjugated

systems.[3][9]

Experimental Protocol: Bromination of 2,2'-Bithiophene
The bromination of 2,2'-bithiophene at the 5,5'-positions is a common reaction to produce a

key intermediate for polymerization and further functionalization.

Materials:

2,2'-Bithiophene

N-Bromosuccinimide (NBS)

Chloroform (CHCl₃) or another suitable solvent

Standard glassware for organic synthesis

Procedure:
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Dissolve 2,2'-bithiophene in chloroform in a round-bottom flask.

Protect the reaction from light by wrapping the flask in aluminum foil.

Add N-Bromosuccinimide (NBS) portion-wise to the solution while stirring.

Continue stirring at room temperature and monitor the reaction by TLC.

Once the starting material is consumed, pour the reaction mixture into water.

Separate the organic layer, and extract the aqueous layer with chloroform.

Combine the organic layers, wash with water and then brine.

Dry the organic layer over an anhydrous drying agent.

Filter and concentrate the solvent under reduced pressure.

Recrystallize the crude product from a suitable solvent to obtain pure 5,5'-dibromo-2,2'-
bithiophene.
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Caption: Workflow for the functionalization of 2,2'-Bithiophene for organic electronics.

Safety and Handling
2,2'-Bithiophene should be handled with care. It may cause skin, eye, and respiratory

irritation.[14] It is recommended to use personal protective equipment such as gloves, safety

goggles, and a respirator when handling this compound. Store in a cool, dry, well-ventilated

area away from light and strong oxidizing agents.[1]

Conclusion
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2,2'-Bithiophene is a cornerstone molecule in the field of organic electronics and a promising

scaffold in medicinal chemistry. Its straightforward synthesis and the reactivity of its thiophene

rings allow for a wide range of chemical modifications, leading to the development of novel

materials with tailored properties. The detailed protocols and properties outlined in this guide

provide a solid foundation for researchers and professionals working with this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032781#2-2-bithiophene-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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